Cas no 178242-86-9 (1-Azaspiro[3.6]decan-2-one)

1-Azaspiro[3.6]decan-2-one is a bicyclic organic compound featuring a spiro-fused lactam structure, which serves as a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid spirocyclic framework enhances molecular complexity and stereochemical control, making it useful for designing bioactive molecules. The lactam moiety provides a versatile handle for further functionalization, enabling the development of derivatives with tailored properties. This compound is particularly relevant in medicinal chemistry for constructing constrained scaffolds that improve target binding and metabolic stability. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its synthetic utility and structural uniqueness make it a promising building block for drug discovery and material science.

1-Azaspiro[3.6]decan-2-one structure

Product Name:1-Azaspiro[3.6]decan-2-one

CAS No:178242-86-9

MF:C₉H₁₅NO

MW:153.221502542496

MDL:MFCD20384797

CID:4705021

Update Time:2025-06-15

1-Azaspiro[3.6]decan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-azaspiro[3.6]decan-2-one
- 1-Azaspiro[3.6]decan-2-one
- MDL： MFCD20384797
- Inchi： 1S/C9H15NO/c11-8-7-9(10-8)5-3-1-2-4-6-9/h1-7H2,(H,10,11)
- InChI Key： JXXWWHDHPQWVPM-UHFFFAOYSA-N
- SMILES： O=C1CC2(CCCCCC2)N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 168
Topological Polar Surface Area: 29.1

1-Azaspiro[3.6]decan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB304619-1 g	1-Azaspiro[3.6]decan-2-one; 98%	178242-86-9		1 g	€560.00	2023-07-19
abcr	AB304619-1g	1-Azaspiro[3.6]decan-2-one, 98%; .	178242-86-9	98%	1g	€545.00	2025-04-20

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Additional information on 1-Azaspiro[3.6]decan-2-one

Exploring the Versatile Applications and Properties of 1-Azaspiro[3.6]decan-2-one (CAS No. 178242-86-9)

In the realm of organic chemistry and pharmaceutical research, 1-Azaspiro[3.6]decan-2-one (CAS No. 178242-86-9) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique azaspiro framework, offers a wealth of possibilities for drug discovery and material science. Researchers and industry professionals are increasingly drawn to its potential in addressing modern challenges, such as the development of novel therapeutics and advanced functional materials.

The spirocyclic nature of 1-Azaspiro[3.6]decan-2-one provides a rigid yet adaptable scaffold, making it an attractive candidate for medicinal chemistry. Its aza-containing ring system is particularly valuable in the design of bioactive molecules, as it can mimic natural pharmacophores while enhancing metabolic stability. Recent studies have highlighted its utility in targeting central nervous system (CNS) disorders, a hot topic in contemporary drug development due to the growing prevalence of neurological conditions.

Beyond pharmaceuticals, 1-Azaspiro[3.6]decan-2-one has garnered attention in the field of agrochemicals and flavor/fragrance chemistry. Its structural complexity allows for fine-tuning of properties, enabling the creation of more efficient and environmentally friendly solutions. As sustainability becomes a pressing concern, the demand for such innovative compounds is expected to rise, aligning with global trends toward greener chemistry practices.

Synthetic accessibility is another key advantage of 1-Azaspiro[3.6]decan-2-one. Modern catalysis techniques, including transition metal-catalyzed reactions and organocatalysis, have streamlined its production, making it more accessible for large-scale applications. This aligns with the broader industry shift toward cost-effective and scalable synthetic routes, a topic frequently searched by professionals in the field.

In summary, 1-Azaspiro[3.6]decan-2-one (CAS No. 178242-86-9) represents a multifaceted compound with promising applications across diverse sectors. Its unique spirocyclic architecture, combined with its synthetic versatility, positions it as a valuable asset in addressing some of today's most pressing scientific and industrial challenges.